N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine
Overview
Description
N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine (NEB-5-FPA) is a synthetic pyrimidine-based compound that has been studied for its potential therapeutic applications in a variety of diseases. It is a member of the pyrimidine family of compounds, which are small molecules that are found in many natural products and have been studied for their potential applications in medicine. NEB-5-FPA has been studied for its potential applications in the treatment of cancer, inflammation, and other diseases.
Mechanism of Action
The mechanism of action of N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine is not yet fully understood, however, it is thought to be related to its ability to inhibit the activity of enzymes involved in the synthesis of proteins and other macromolecules. In particular, N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine has been shown to inhibit the activity of tyrosine kinase, an enzyme involved in the synthesis of proteins. In addition, N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine has been shown to inhibit the activity of phosphatidylinositol-3-kinase (PI3K), an enzyme involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine have been studied in a variety of animal models. In preclinical studies, N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine has been shown to possess anti-tumor activity and to reduce inflammation in animal models. In addition, N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine has been shown to induce apoptosis in cancer cells and to inhibit the growth of cancer cells in vitro. Furthermore, N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine has been shown to possess anti-bacterial activity and to reduce the growth of bacteria in vitro.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine in laboratory experiments include its low cost, its availability, and its ability to induce apoptosis in cancer cells and to inhibit the growth of bacteria in vitro. However, there are also some limitations to using N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine in laboratory experiments. These include its low solubility in water and its potential toxicity in higher concentrations.
Future Directions
Future research on N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine could focus on exploring its potential therapeutic applications in a variety of diseases, such as cancer, inflammation, and other diseases. In addition, further research could be done to better understand the mechanism of action of N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine and to identify additional potential applications for this compound. Furthermore, further research could be done to optimize the synthesis of N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine and to develop more efficient and cost-effective methods for its synthesis. Finally, further research could be done to explore the potential adverse effects of N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine and to identify ways to minimize these effects.
Synthesis Methods
N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine can be synthesized from a variety of starting materials, including 2-aminobenzyl alcohol, 5-fluoropyrimidine, and p-toluenesulfonic acid. The synthesis of N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine involves a series of steps, including the reaction of 2-aminobenzyl alcohol with 5-fluoropyrimidine in the presence of p-toluenesulfonic acid to form the desired product. The reaction is typically carried out in an aqueous solution at a temperature of approximately 80°C.
Scientific Research Applications
N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine has been studied for its potential therapeutic applications in a variety of diseases. In particular, it has been studied for its potential applications in the treatment of cancer, inflammation, and other diseases. In preclinical studies, N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine has been shown to possess anti-tumor activity and to reduce inflammation in animal models. In addition, N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine has been shown to possess anti-bacterial activity and to reduce the growth of cancer cells in vitro.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine involves the reaction of 2-aminoethylamine with benzyl-5-fluoropyrimidine-2-carboxylate, followed by reduction of the resulting intermediate to yield the final product.", "Starting Materials": [ "2-aminoethylamine", "benzyl-5-fluoropyrimidine-2-carboxylate", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: Dissolve benzyl-5-fluoropyrimidine-2-carboxylate in methanol and add 2-aminoethylamine. Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium borohydride to the reaction mixture and stir for an additional 2 hours.", "Step 3: Quench the reaction by adding water and extract the product with dichloromethane.", "Step 4: Purify the product by column chromatography using a silica gel column and eluting with a mixture of dichloromethane and methanol." ] } | |
CAS RN |
1878740-04-5 |
Product Name |
N-(2-aminoethyl)-N-benzyl-5-fluoropyrimidin-2-amine |
Molecular Formula |
C13H15FN4 |
Molecular Weight |
246.3 |
Purity |
0 |
Origin of Product |
United States |
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